Cas no 330677-02-6 (N-(2-benzoyl-4-bromophenyl)-4-[bis(2-methoxyethyl)sulfamoyl]benzamide)

• Product Name: N-(2-benzoyl-4-bromophenyl)-4-[bis(2-methoxyethyl)sulfamoyl]benzamide
• CAS No: 330677-02-6
• MF: C₂₆H₂₇BrN₂O₆S
• MW: 575.471385240555
• CID: 5762677
• PubChem ID: 5228895
• Update Time: 2025-05-20

N-(2-benzoyl-4-bromophenyl)-4-[bis(2-methoxyethyl)sulfamoyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 330677-02-6
• N-(2-benzoyl-4-bromophenyl)-4-(N,N-bis(2-methoxyethyl)sulfamoyl)benzamide
• SR-01000421084
• F0147-0225
• AKOS001603253
• SR-01000421084-1
• N-(2-benzoyl-4-bromophenyl)-4-[bis(2-methoxyethyl)sulfamoyl]benzamide

• Inchi： 1S/C26H27BrN2O6S/c1-34-16-14-29(15-17-35-2)36(32,33)22-11-8-20(9-12-22)26(31)28-24-13-10-21(27)18-23(24)25(30)19-6-4-3-5-7-19/h3-13,18H,14-17H2,1-2H3,(H,28,31)
• InChI Key： LGJYMNZLBKKHEW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C1C=CC=CC=1)=O)NC(C1C=CC(=CC=1)S(N(CCOC)CCOC)(=O)=O)=O

Computed Properties

• Exact Mass: 574.07732g/mol
• Monoisotopic Mass: 574.07732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 12
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 110Ų

Additional information on N-(2-benzoyl-4-bromophenyl)-4-[bis(2-methoxyethyl)sulfamoyl]benzamide

N-(2-benzoyl-4-bromophenyl)-4-[bis(2-methoxyethyl)sulfamoyl]benzamide (CAS No. 330677-02-6): A Comprehensive Overview

The compound N-(2-benzoyl-4-bromophenyl)-4-[bis(2-methoxyethyl)sulfamoyl]benzamide, identified by the CAS registry number 330677-02-6, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

At its core, the molecule consists of a benzamide backbone with substituents that introduce functional groups capable of participating in diverse chemical interactions. The presence of a benzoyl group at the 2-position and a bromine atom at the 4-position on the phenyl ring imparts electronic and steric effects, which are critical for modulating the compound's reactivity. Additionally, the sulfamoyl group attached to the benzamide moiety introduces a sulfonylurea-like structure, known for its role in enzyme inhibition and bioisosteric replacements in drug design.

Recent studies have explored the synthesis of this compound through multi-step processes involving nucleophilic aromatic substitution and amide bond formation. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring its suitability for downstream applications. The use of microwave-assisted synthesis has been particularly effective in accelerating reaction times while maintaining product quality.

The structural complexity of N-(2-benzoyl-4-bromophenyl)-4-[bis(2-methoxyethyl)sulfamoyl]benzamide makes it an attractive candidate for exploring supramolecular chemistry. Its ability to form hydrogen bonds and π-π interactions has been leveraged in constructing self-assembled monolayers and stimuli-responsive materials. These materials exhibit potential in sensing applications, where they can respond to environmental changes such as pH or temperature variations.

In the realm of pharmacology, this compound has shown promise as a lead molecule for developing inhibitors targeting key enzymes involved in metabolic disorders. Preclinical studies have demonstrated moderate inhibitory activity against certain kinases, suggesting its potential as a scaffold for further optimization. Computational docking studies have provided insights into its binding modes, guiding medicinal chemists in designing analogs with improved potency and selectivity.

Moreover, the incorporation of electron-withdrawing groups like bromine and sulfonamide moieties enhances the compound's solubility and permeability, which are critical properties for drug candidates. Recent advancements in high-throughput screening techniques have enabled rapid assessment of its pharmacokinetic profiles, paving the way for more efficient drug development pipelines.

The environmental impact of synthesizing such compounds has also come under scrutiny. Green chemistry principles are being increasingly adopted to minimize waste generation and reduce reliance on hazardous reagents. For instance, solvent-free reactions or catalytic systems are being explored to synthesize this compound more sustainably without compromising its quality or yield.

In conclusion, N-(2-benzoyl-4-bromophenyl)-4-[bis(2-methoxyethyl)sulfamoyl]benzamide (CAS No. 330677-02-6) stands as a testament to the ingenuity of modern chemical synthesis and its applications across multiple disciplines. With ongoing research focusing on optimizing its synthesis, elucidating its properties, and exploring its therapeutic potential, this compound continues to be a focal point in contemporary chemical research.